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Compound of Interest

Compound Name: 3,5-Dimethylpiperidine

Cat. No.: B146706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and Material Safety Data Sheet

(MSDS) information for 3,5-Dimethylpiperidine (CAS RN: 35794-11-7). The following sections

detail the compound's properties, hazards, and the necessary precautions for its safe use in a

laboratory and drug development setting.

Chemical and Physical Properties
3,5-Dimethylpiperidine is a flammable, colorless to light yellow liquid.[1] It is an alicyclic amine

that is soluble in many organic solvents.[1] Understanding its physical and chemical properties

is fundamental to its safe handling and storage.
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Property Value Reference(s)

Molecular Formula C₇H₁₅N [2][3]

Molecular Weight 113.20 g/mol [2][4]

Appearance
Clear, colorless to light yellow

liquid
[1][5]

Boiling Point 137–144 °C [1][3][4]

Melting Point Approximately -50 °C [1]

Flash Point 29 °C (closed cup) [1][4]

Density 0.813 - 0.853 g/mL at 25 °C [1][3][4]

Refractive Index n20/D 1.4454 [4]

Purity ≥99.0% (GC) [1][3]

Solubility

Soluble in most organic

solvents such as ether,

methanol, and toluene.

[1]

Hazard Identification and Classification
3,5-Dimethylpiperidine is classified as a hazardous substance. Proper handling is required to

mitigate risks.

Hazard Classification GHS Category Reference(s)

Flammable Liquids Category 3 [2][5]

Acute Toxicity, Oral Category 4 [5]

Skin Corrosion/Irritation Category 2 [2][5]

Serious Eye Damage/Irritation Category 2A/2 [2][5]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
[2][4][5]
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Hazard Statements:

H226: Flammable liquid and vapor.[5][6]

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]

Signal Word: Warning[5][6]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 3,5-Dimethylpiperidine to

prevent exposure and accidents.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.
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PPE Type Specification Reference(s)

Eye/Face Protection
Safety goggles/chemical safety

glasses and a face shield.
[5]

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure. The resistance of

the gloves to the chemical

should be ascertained with the

supplier.

[5]

Skin and Body Protection
Protective clothing, including

boots, to prevent contact.
[5]

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator when necessary. For

emergencies, a positive-

pressure, full-facepiece SCBA

is required.

[5][6]

Handling Procedures
Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid breathing vapors or mist.[5]

Do not get in eyes, on skin, or on clothing.[7]

Wash hands and face thoroughly after handling.[5]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5][6]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Ground and bond containers when transferring material.[6]

Do not eat, drink, or smoke in the workplace.[5]
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Storage Conditions
Store in a cool, dry, and well-ventilated place.[6][7]

Keep the container tightly closed.[5][6]

Store away from incompatible materials such as acids, aldehydes, and strong oxidizing

agents.[5]

Keep away from sources of ignition.[7]

Store in a flammables area.[7]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[6]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 3,5-
Dimethylpiperidine.

First-Aid Measures
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Exposure Route First-Aid Protocol Reference(s)

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[5][6]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area thoroughly

with soap and plenty of water

for at least 15 minutes. Seek

immediate medical attention.

[5][6]

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Do not use mouth-

to-mouth resuscitation. Call a

poison center or doctor if you

feel unwell.

[5][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth. Call a physician

or poison control center

immediately.

[6][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. Water can be effective in cooling fire-exposed containers.[5][7][9]

Unsuitable Extinguishing Media: Do not use a water jet.[6]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[7] Thermal decomposition may produce
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toxic vapors, including nitrogen oxides, carbon monoxide, and cyanide.[5]

Protective Equipment: Fire-fighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[6] Avoid breathing vapors and

contact with skin and eyes.[5] Remove all sources of ignition.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Containment and Cleaning Up: Contain the spillage and then collect it with a

non-combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite).

Place in a container for disposal according to local regulations.[6]

Experimental Protocols and Workflows
While specific experimental protocols for determining the safety data are proprietary to the

testing bodies, the following workflows represent the logical application of safety and handling

information in a research setting.

Planning & Preparation Experimental Execution

Emergency Response

Review Safety Data Sheet Conduct Risk Assessment
 informs

Select Appropriate PPE
 determines

Prepare Well-Ventilated Work Area Handle 3,5-Dimethylpiperidine Store Properly

Identify Emergency
(Spill, Fire, Exposure)

 leads to

Follow First-Aid Procedures

Contain Spill / Extinguish Fire

Seek Medical Attention
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Click to download full resolution via product page

Figure 1: Hazard Mitigation Workflow for 3,5-Dimethylpiperidine.
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Figure 2: First-Aid Response Pathway for 3,5-Dimethylpiperidine Exposure.

Toxicological Information
Acute Effects: 3,5-Dimethylpiperidine is irritating to the eyes, respiratory system, and skin.

[5] Ingestion can be harmful.[5]

Chronic Effects: To the best of current knowledge, the chronic effects of this compound have

not been fully investigated.[5]

Carcinogenicity: This product is not listed as a carcinogen by NTP, IARC, or OSHA.[5]

Ecological Information
While specific quantitative data is limited in the provided search results, the following qualitative

information is available:

The substance is expected to be biodegradable.[5]
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Based on its Log Kow, it is expected to have a negligible potential to bioaccumulate.[5]

It is volatile from aqueous bodies.[5]

It is classified as WGK 3, indicating it is severely hazardous to water.[5]

Disposal Considerations
Waste must be disposed of in accordance with local, regional, national, and international

regulations.[5][6]

Dispose of this chemical and its container to a hazardous or special waste collection point.[7]

Empty containers may retain product residue and can be dangerous. Do not reuse empty

containers.[7]

Regulatory Information
CAS Number: 35794-11-7[5]

EC Number: 252-730-6[5]

TSCA: Listed (Active)[5]

Shipping Classification: UN Class 3 Flammable Liquid.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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